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Compound of Interest

Compound Name: [3,4'-Bipyridin]-2-amine

Cat. No.: B15050176 Get Quote

[3,4'-Bipyridin]-2-amine: A Technical Overview
CAS Number: 865604-20-2

Molecular Formula: C₁₀H₉N₃

Molecular Weight: 171.20 g/mol

This technical guide provides a comprehensive overview of [3,4'-Bipyridin]-2-amine, a

heterocyclic organic compound of interest to researchers and professionals in drug discovery

and development. Due to the limited availability of published data specifically for this

compound, this guide focuses on its fundamental properties, general synthetic approaches,

and the potential biological significance of its structural motifs, drawing parallels from closely

related compounds.

Physicochemical Properties
While extensive experimental data for [3,4'-Bipyridin]-2-amine is not readily available in the

public domain, its basic physicochemical properties can be calculated or are provided by

chemical suppliers.
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Property Value Source

IUPAC Name [3,4'-Bipyridin]-2-amine Chemcial Supplier Catalogs

Synonyms
3',4-Bipyridine-2-amine, 4-

(Pyridin-3-yl)pyridin-2-amine
Chemcial Supplier Catalogs

Molecular Formula C₁₀H₉N₃ Chemcial Supplier Catalogs

Molecular Weight 171.20 g/mol Chemcial Supplier Catalogs

Appearance
Off-white to yellow solid

(predicted)
Chemcial Supplier Catalogs

Boiling Point
371.9 °C at 760 mmHg

(predicted)
Publicly available data

Storage
Room temperature, protect

from light, inert atmosphere
Chemcial Supplier Catalogs

Synthesis Strategies
The synthesis of [3,4'-Bipyridin]-2-amine is not explicitly detailed in readily accessible

scientific literature. However, based on established methods for the synthesis of bipyridine

derivatives, several general synthetic routes can be proposed. The most common and versatile

methods involve transition-metal-catalyzed cross-coupling reactions.

General Experimental Workflow for Bipyridine Synthesis
The logical workflow for the synthesis of a bipyridine core, such as the one in [3,4'-
Bipyridin]-2-amine, typically involves the coupling of two functionalized pyridine rings.
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Starting Materials

Functionalized Pyridine A
(e.g., Halogenated)

Cross-Coupling Reaction
(e.g., Suzuki, Stille, Negishi)

Functionalized Pyridine B
(e.g., Boronic acid/ester, Organotin, Organozinc)

Bipyridine Core
Formation

Purification
(e.g., Chromatography)

[3,4'-Bipyridin]-2-amine

Click to download full resolution via product page

Caption: General workflow for bipyridine synthesis.

Potential Synthetic Protocols
Detailed experimental protocols for the synthesis of [3,4'-Bipyridin]-2-amine are not available.

However, a plausible approach would be a Suzuki coupling reaction, a widely used method for

C-C bond formation.

Hypothetical Suzuki Coupling Protocol:

Reactants: 3-bromopyridine and 2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)pyridine.
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Catalyst: A palladium(0) catalyst such as Tetrakis(triphenylphosphine)palladium(0)

[Pd(PPh₃)₄].

Base: An inorganic base like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃).

Solvent: A mixture of an organic solvent (e.g., toluene, 1,4-dioxane) and water.

Procedure:

To a reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 3-

bromopyridine, 2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, the

palladium catalyst, and the base.

Add the degassed solvent system.

Heat the reaction mixture with stirring for a specified time, monitoring the reaction

progress by a suitable analytical technique (e.g., TLC or LC-MS).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous workup to remove inorganic salts.

Extract the aqueous layer with an organic solvent.

Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄ or

MgSO₄).

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired

[3,4'-Bipyridin]-2-amine.

Biological Activity and Potential Applications
While no specific biological data has been published for [3,4'-Bipyridin]-2-amine, its structural

motifs, particularly the aminobipyridine core, are present in molecules with known biological

activities. Aminobipyridine and aminopyridine derivatives are recognized as important

pharmacophores in medicinal chemistry.
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Kinase Inhibition
The aminopyridine and bipyridine scaffolds are common features in a variety of kinase

inhibitors. Kinases are a class of enzymes that play crucial roles in cell signaling, and their

dysregulation is implicated in numerous diseases, including cancer. The nitrogen atoms in the

pyridine rings and the amino group can form key hydrogen bond interactions with the hinge

region of the kinase ATP-binding pocket.

Hypothetical Kinase Inhibition Signaling Pathway:

The diagram below illustrates a generalized signaling pathway that is often targeted by kinase

inhibitors. A compound like [3,4'-Bipyridin]-2-amine, if active, could potentially inhibit a kinase

within such a cascade.

Growth Factor

Receptor Tyrosine Kinase
(e.g., EGFR, VEGFR)

Intracellular Kinase Cascade
(e.g., MAPK pathway)

Transcription Factor

Gene Expression

Cellular Response
(Proliferation, Survival)

[3,4'-Bipyridin]-2-amine
(Hypothetical Inhibitor)
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Caption: Generalized kinase signaling pathway.

Other Potential Applications
The bipyridine moiety is a well-known chelating agent for various metal ions. This property

makes bipyridine-containing compounds useful in coordination chemistry, catalysis, and

materials science. The amine group on the pyridine ring provides an additional site for

coordination or further functionalization, which could be exploited in the development of novel

materials or catalysts.

Future Research Directions
Further research is required to fully elucidate the chemical and biological properties of [3,4'-
Bipyridin]-2-amine. Key areas for future investigation include:

Development of a robust and scalable synthetic protocol.

Comprehensive biological screening to identify potential protein targets, such as kinases or

other enzymes.

In-depth evaluation of its coordination chemistry with various metal ions.

Structure-activity relationship (SAR) studies by synthesizing and testing derivatives to

optimize for any identified biological activity.

In conclusion, while specific data on [3,4'-Bipyridin]-2-amine is currently scarce, its structural

features suggest potential for applications in medicinal chemistry and materials science. This

guide serves as a foundational resource to stimulate further investigation into this promising

compound.

To cite this document: BenchChem. [[3,4'-Bipyridin]-2-amine CAS number 865604-20-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15050176#3-4-bipyridin-2-amine-cas-number-
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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